Cas no 31037-50-0 (Benzenesulfonic acid, 4,4'-(1,10-phenanthroline-4,7-diyl)bis-)

31037-50-0 structure
Product name:Benzenesulfonic acid, 4,4'-(1,10-phenanthroline-4,7-diyl)bis-
Benzenesulfonic acid, 4,4'-(1,10-phenanthroline-4,7-diyl)bis- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid, 4,4'-(1,10-phenanthroline-4,7-diyl)bis-
- 4,4'-(1,10-Phenanthroline-4,7-diyl)di(benzene-1-sulfonic acid)
- 4,7-diphenyl-1,10-phenanthroline 4',4''-disulfonic acid
- 4,4'-(1,10-phenanthroline-4,7-diyl)dibenzenesulfonic acid
- bathophenanthroline 4',4''-disulfonic acid
- Q27147662
- 4-[7-(4-sulfophenyl)-1,10-phenanthrolin-4-yl]benzenesulfonic Acid
- CHEBI:78159
- SCHEMBL338486
- 31037-50-0
- DTXSID70866276
-
- Inchi: InChI=1S/C24H16N2O6S2/c27-33(28,29)17-5-1-15(2-6-17)19-11-13-25-23-21(19)9-10-22-20(12-14-26-24(22)23)16-3-7-18(8-4-16)34(30,31)32/h1-14H,(H,27,28,29)(H,30,31,32)
- InChI Key: HGFIOWHPOGLXPU-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 492.04497858Da
- Monoisotopic Mass: 492.04497858Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 34
- Rotatable Bond Count: 4
- Complexity: 838
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 151Ų
Benzenesulfonic acid, 4,4'-(1,10-phenanthroline-4,7-diyl)bis- Related Literature
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Ian H. Godtliebsen,Ove Christiansen Phys. Chem. Chem. Phys., 2013,15, 10035-10048
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Soheila Khajeh Dangolani,Farhad Panahi,Maryam Nourisefat,Ali Khalafi-Nezhad RSC Adv., 2016,6, 92316-92324
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Haishuang Zhao,Alexander Bodach,Miriam Heine,Yasar Krysiak,Jürgen Glinnemann,Edith Alig,Lothar Fink,Martin U. Schmidt CrystEngComm, 2017,19, 2216-2228
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Zhu Min,Zhao Shichang,Xin Chen,Zhu Yufang,Zhang Changqing Biomater. Sci., 2015,3, 1236-1244
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Guang-Bo Wang,Sha Li,Cai-Xin Yan,Qian-Qian Lin,Fu-Cheng Zhu,Yan Geng,Yu-Bin Dong Chem. Commun., 2020,56, 12612-12615
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Nataliia V. Shymanska Chem. Commun., 2017,53, 7353-7356
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Aamer Saeed,Syeda Abida Ejaz,Muddasar Shehzad,Sidra Hassan,Mariya al-Rashida,Jamshed Iqbal RSC Adv., 2016,6, 21026-21036
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Yong-Qing Huang,Huai-Ying Chen,Yang Wang,Yong-He Ren,Zong-Ge Li,Lu-Chao Li,Yan Wang RSC Adv., 2018,8, 21444-21450
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